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Compound of Interest

Compound Name: GK83

Cat. No.: B12369761

A comprehensive review of publicly available scientific literature reveals that the term "GK83"
does not correspond to a singular, well-defined small molecule drug candidate with
documented off-target effects. Instead, "GK83" appears in a variety of distinct and unrelated
research contexts, ranging from vaccine development and microbiology to materials science
and computer engineering. This ambiguity makes it impossible to provide a specific in-depth
technical guide on its potential off-target effects as a therapeutic agent.

The search for information on "GK83" yielded references in several key areas:

1. Immunology and Addiction Research: In the field of nicotine dependence, "GK83" is
described as a nicotine hapten.[1][2][3] Haptens are small molecules that elicit an immune
response only when attached to a large carrier, such as a protein. In this context, GK83 is
conjugated to Keyhole Limpet Hemocyanin (KLH) to create a vaccine candidate (GK83-KLH)
aimed at generating antibodies against nicotine.[1][2][3] The goal of such a vaccine is to
prevent nicotine from crossing the blood-brain barrier, thereby mitigating its addictive effects.
The research in this area focuses on the immunogenicity and efficacy of the vaccine, not on the
off-target pharmacological effects of GK83 as a standalone compound.

2. Molecular Biology and Microbiology: In studies concerning the bacterium Staphylococcus
aureus, the identifier "GK77/GK83" is mentioned in the context of molecular cloning.[4][5] It is
likely that "GK83" refers to a primer, plasmid, or another reagent used in the experimental
procedures to study the flotillin protein scaffold.[4][5] This usage is purely as a laboratory tool
and has no connection to pharmacology or drug development.
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3. Materials Science and Conservation: A study on the preservation of historical anatomical
models made from cellulose acetate identifies a sample from a "Transparent Cow from 1983"
with the designation "GK83".[6] This research focuses on the chemical degradation of the
plastic material over time and the identification of additives within it.[6] Here, "GK83" is simply a
sample identifier.

4. Engineering and Computer Science: The citation "GK83" appears in various publications
within the fields of computer science, particularly in papers on Very Large-Scale Integration
(VLSI) design, real-time embedded systems, and computer vision.[7][8][9][10] In these
instances, "GK83" is a bibliographic reference, likely pointing to a 1983 publication by authors
with the initials G and K (e.g., Gajski and Kuhn).[7][8][9]

5. Astronomy: The identifier "GK83" has also been used as a reference in astronomical
research concerning observations of galaxies within the Virgo cluster.[11][12]

Due to the absence of any public data on a pharmacological agent named GK83, it is not
possible to generate the requested technical guide on its off-target effects, including data
tables, experimental protocols, and signaling pathway diagrams. The term "GK83" as it
appears in the scientific literature does not refer to a drug candidate for which such data would
be available. It is possible that "GK83" is an internal, unpublished designation for a compound,
or that the identifier is incorrect. Without further clarification or alternative nomenclature, a
detailed analysis of its off-target effects cannot be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5536197/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5536197/
https://www.researchgate.net/publication/318032417_Attenuating_Staphylococcus_aureus_Virulence_by_Targeting_Flotillin_Protein_Scaffold_Activity
https://www.mdpi.com/2073-4360/15/13/2838
https://www.mdpi.com/2073-4360/15/13/2838
https://backend.orbit.dtu.dk/ws/files/93485256/Tradeoff_Analysis_for_Dependable.pdf
https://d-nb.info/960582525/34
https://ecommons.cornell.edu/server/api/core/bitstreams/d7a06731-01e3-4553-a4f4-0ea0082d5bf0/content
https://ep.liu.se/ecp/065/ecp11065.pdf
https://arxiv.org/pdf/astro-ph/9812275
https://www.aanda.org/articles/aa/pdf/2005/02/aa1678.pdf
https://www.benchchem.com/product/b12369761#potential-off-target-effects-of-gk83
https://www.benchchem.com/product/b12369761#potential-off-target-effects-of-gk83
https://www.benchchem.com/product/b12369761#potential-off-target-effects-of-gk83
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

